Cas no 942070-40-8 (Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane)

• Product Name: Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane
• CAS No: 942070-40-8
• MF: C₁₃H₂₃BO₂SSi
• MW: 282.282023668289
• CID: 2852780
• PubChem ID: 56973207
• Update Time: 2025-07-18

Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane Chemical and Physical Properties

Names and Identifiers

• 942070-40-8
• TRIMETHYL[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHEN-3-YL]SILANE
• TRIMETHYL(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHEN-3-YL)SILANE
• Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane

• MDL： MFCD12405475
• Inchi： 1S/C13H23BO2SSi/c1-12(2)13(3,4)16-14(15-12)11-8-10(9-17-11)18(5,6)7/h8-9H,1-7H3
• InChI Key： RSPHDNFMGZINLC-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1B1OC(C)(C)C(C)(C)O1)[Si](C)(C)C

Computed Properties

• Exact Mass: 282.1281078Da
• Monoisotopic Mass: 282.1281078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane

Recent Advances in the Application of Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane (CAS: 942070-40-8) in Chemical Biology and Pharmaceutical Research

Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane (CAS: 942070-40-8) is a boron-containing organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and boronate ester functionalities, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of boron-based therapeutics and imaging agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex organic frameworks for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel boron-containing kinase inhibitors. The researchers utilized Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane as a key building block to introduce boron into the scaffold of a potential anticancer agent. The resulting compound exhibited potent inhibitory activity against tyrosine kinases, with IC50 values in the low nanomolar range. This study underscores the growing importance of boron in drug design, as it can modulate the pharmacokinetic and pharmacodynamic properties of small molecules.

In addition to its role in drug discovery, this compound has also been explored in the field of bioimaging. A recent report in Chemical Communications detailed its use in the development of boron-dipyrromethene (BODIPY) derivatives for fluorescence imaging. The boronate ester moiety in Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane facilitated the incorporation of boron into the BODIPY core, resulting in probes with enhanced photostability and tissue penetration. These probes were successfully employed in real-time imaging of cellular processes, offering new tools for studying disease mechanisms at the molecular level.

Another noteworthy application of this compound is in the field of proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology described its use in the synthesis of boron-based PROTACs, which leverage the ubiquitin-proteasome system to degrade target proteins. The boronate ester group in Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane was instrumental in forming stable interactions with the proteasome, enhancing the efficiency of protein degradation. This approach holds promise for targeting previously "undruggable" proteins, expanding the scope of therapeutic interventions.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane. Recent advances in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The authors optimized the reaction conditions to achieve higher yields and purity, paving the way for its broader adoption in industrial settings.

In conclusion, Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiophen-3-YL)silane (CAS: 942070-40-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug discovery, bioimaging, and targeted protein degradation, highlighting its potential to address unmet medical needs. Future research should focus on further optimizing its synthesis and exploring new therapeutic avenues, particularly in the context of precision medicine.